Cas no 2228527-20-4 (1-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228527-20-4
• MF: C₉H₇BrClNO₂
• MW: 276.514380693436
• CID: 6410395
• PubChem ID: 165691443
• Update Time: 2025-08-04

1-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid
• EN300-1908469
• 2228527-20-4

• Inchi： 1S/C9H7BrClNO2/c10-6-4-12-7(11)3-5(6)9(1-2-9)8(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： XCHBVTZUDIJCGD-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C1(C(=O)O)CC1)Cl

Computed Properties

• Exact Mass: 274.93487g/mol
• Monoisotopic Mass: 274.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(5-Bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic Acid (CAS No. 2228527-20-4)

1-(5-Bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228527-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of heterocyclic carboxylic acids, which are pivotal intermediates in the synthesis of bioactive molecules. The presence of both bromine and chlorine substituents on the pyridine ring, combined with a cyclopropane carboxylic acid moiety, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for pyridine derivatives like 1-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid has surged, driven by their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted cancer therapies. The compound's CAS No. 2228527-20-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

The synthesis of 1-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid involves multi-step organic reactions, including halogenation and cyclopropanation. Its molecular weight (approximately 290.5 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for optimizing drug-like properties. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a critical factor for pharmaceutical intermediates.

From an SEO perspective, users often search for "buy 1-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid" or "CAS 2228527-20-4 suppliers," highlighting commercial interest. Environmental and regulatory trends also influence queries, with terms like "green synthesis of pyridine carboxylic acids" gaining traction. This aligns with the industry's shift toward sustainable chemistry practices.

In agrochemical applications, derivatives of 1-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid are explored for their herbicidal and fungicidal properties. Its halogenated pyridine core is structurally similar to commercial crop protection agents, sparking innovation in pest resistance management. Patent literature reveals its use in formulations addressing emerging plant pathogens, a concern amplified by climate change.

For laboratories handling this compound, proper storage conditions (e.g., anhydrous environments at -20°C) and handling protocols are emphasized to maintain stability. Its solubility profile (partially soluble in polar solvents like DMSO) is frequently documented in technical datasheets, aiding experimental design. Collaborative platforms like PubChem and Reaxys provide peer-reviewed data on its spectral properties and synthetic routes.

Future research directions may focus on derivatizing the cyclopropane ring to enhance bioavailability or coupling it with bioconjugation techniques for diagnostic applications. As AI-driven drug discovery accelerates, compounds like CAS 2228527-20-4 will remain integral to virtual screening libraries. Its dual functionality as a hydrogen bond donor and acceptor further expands its utility in molecular docking studies.